1,4,6-Trichlorodibenzofuran
Overview
Description
Chlorinated dibenzofurans (CDFs) are a family of chemical that contain one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran. The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects. Of these 135 compounds, those that contain chlorine atoms at the 2,3,7,8-positions of the parent dibenzofuran molecule are especially harmful. Other than for laboratory use of small amounts of CDFs for research and development purposes, these chemicals are not deliberately produced by industry. Most CDFs are produced in very small amounts as unwanted impurities of certain products and processes utilizing chlorinated compounds. Only a few of the 135 CDF compounds have been produced in large enough quantities so that their properties, such as color, smell, taste, and toxicity could be studied. (L952)
properties
IUPAC Name |
1,4,6-trichlorodibenzofuran |
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InChI |
InChI=1S/C12H5Cl3O/c13-7-4-5-9(15)12-10(7)6-2-1-3-8(14)11(6)16-12/h1-5H |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
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InChI Key |
XDQRWSUJOURTHK-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
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Canonical SMILES |
C1=CC2=C(C(=C1)Cl)OC3=C(C=CC(=C23)Cl)Cl |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
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Molecular Formula |
C12H5Cl3O |
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DSSTOX Substance ID |
DTXSID80232089 |
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| Record name | 1,4,6-Trichlorodibenzofuran | |
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Molecular Weight |
271.5 g/mol |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
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CAS RN |
82911-60-2 |
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| Record name | 1,4,6-Trichlorodibenzofuran | |
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| Record name | 1,4,6-Trichlorodibenzofuran | |
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| Record name | 1,4,6-TRICHLORODIBENZOFURAN | |
| Source | FDA Global Substance Registration System (GSRS) | |
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